Cas no 88250-30-0 (Diphosphoric acid, bis(4-butoxybutyl) ester)

• Product name: Diphosphoric acid, bis(4-butoxybutyl) ester
• CAS No: 88250-30-0
• MF: C₁₆H₃₄O₉P₂
• MW: 432.383287906647
• CID: 639856
• PubChem ID: 71409706

Diphosphoric acid, bis(4-butoxybutyl) ester Chemical and Physical Properties

Names and Identifiers

• Diphosphoric acid, bis(4-butoxybutyl) ester
• bis(4-butoxybutoxy)phosphoryl phosphate
• ({[Bis(4-butoxybutoxy)phosphoryl]oxy}phosphoryl)bis(oxidanide)
• DTXSID90829429
• 88250-30-0

• Inchi： InChI=1S/C16H36O9P2/c1-3-5-11-21-13-7-9-15-23-27(20,25-26(17,18)19)24-16-10-8-14-22-12-6-4-2/h3-16H2,1-2H3,(H2,17,18,19)/p-2
• InChI Key： YGQKNRZONVYITC-UHFFFAOYSA-L
• SMILES： CCCCOCCCCOP(=O)(OCCCCOCCCC)OP(=O)([O-])[O-]

Computed Properties

• Exact Mass: 432.16780665g/mol
• Monoisotopic Mass: 432.16780665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 19
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 126Ų